Cas no 1246961-03-4 (3-(Pyridin-3-yl)amino-1,2-dihydroisoquinolin-1-one)

• Product Name: 3-(Pyridin-3-yl)amino-1,2-dihydroisoquinolin-1-one
• CAS No: 1246961-03-4
• MF: C₁₄H₁₁N₃O
• MW: 237.256642580032
• CID: 5044129
• PubChem ID: 75511117
• Update Time: 2025-10-29

3-(Pyridin-3-yl)amino-1,2-dihydroisoquinolin-1-one Chemical and Physical Properties

Names and Identifiers

• 3-[(pyridin-3-yl)amino]-1,2-dihydroisoquinolin-1-one
• 3-(3-pyridylamino)-1-(2h)-isoquinolinone
• 3-(pyridin-3-ylamino)-2H-isoquinolin-1-one
• Z1801304697
• 3-(Pyridin-3-yl)amino-1,2-dihydroisoquinolin-1-one

• Inchi： 1S/C14H11N3O/c18-14-12-6-2-1-4-10(12)8-13(17-14)16-11-5-3-7-15-9-11/h1-9H,(H2,16,17,18)
• InChI Key： SQKITEYMEDVJIE-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2C=C(NC2C=NC=CC=2)N1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 353
• XLogP3: 2
• Topological Polar Surface Area: 54

Additional information on 3-(Pyridin-3-yl)amino-1,2-dihydroisoquinolin-1-one

Research Update on 3-(Pyridin-3-yl)amino-1,2-dihydroisoquinolin-1-one (CAS: 1246961-03-4)

3-(Pyridin-3-yl)amino-1,2-dihydroisoquinolin-1-one (CAS: 1246961-03-4) is a small molecule compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This heterocyclic compound features a fused isoquinolinone scaffold with a pyridinylamino substituent, which imparts unique physicochemical and biological properties. Recent studies have explored its role as a kinase inhibitor, particularly in the context of cancer therapy and inflammatory diseases.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the compound's inhibitory activity against a panel of protein kinases. The results demonstrated potent and selective inhibition of certain tyrosine kinases, including ABL1 and SRC family kinases, with IC50 values in the low nanomolar range. Molecular docking studies revealed that the compound binds to the ATP-binding pocket of these kinases, forming critical hydrogen bonds with the hinge region. These findings suggest its potential as a lead compound for developing novel kinase-targeted therapeutics.

Another recent investigation, published in Bioorganic & Medicinal Chemistry Letters (2024), explored the compound's anti-inflammatory properties. The study showed that 3-(Pyridin-3-yl)amino-1,2-dihydroisoquinolin-1-one effectively suppressed the production of pro-inflammatory cytokines (e.g., TNF-α and IL-6) in macrophage cell lines. Mechanistic studies indicated that this effect was mediated through modulation of the NF-κB signaling pathway. These results highlight the compound's potential as a multi-target agent for inflammatory disorders.

From a synthetic chemistry perspective, several research groups have developed improved synthetic routes for this compound. A 2023 paper in Organic Process Research & Development described a scalable, high-yield synthesis using a novel palladium-catalyzed coupling reaction. This advancement addresses previous challenges in large-scale production and could facilitate further preclinical development of derivatives based on this scaffold.

Pharmacokinetic studies of 3-(Pyridin-3-yl)amino-1,2-dihydroisoquinolin-1-one in rodent models have shown favorable drug-like properties, including moderate oral bioavailability (approximately 40-50%) and reasonable metabolic stability. However, some challenges remain regarding its blood-brain barrier penetration and potential drug-drug interactions, which are currently being addressed through structural modifications.

Several pharmaceutical companies have included this compound in their drug discovery pipelines, with patents filed for its use in treating various cancers and autoimmune diseases. The most advanced derivative, currently in Phase I clinical trials, shows promise for treating chronic myeloid leukemia with improved selectivity over existing tyrosine kinase inhibitors.

Future research directions for this compound class include exploring its potential in combination therapies, investigating its activity against resistant kinase mutants, and developing more selective derivatives with improved safety profiles. The versatility of this scaffold suggests it may find applications beyond oncology and inflammation, possibly in neurological disorders and infectious diseases.